Cas no 2446042-08-4 ((S)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole)

• Product Name: (S)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
• CAS No: 2446042-08-4
• MF: C₂₉H₂₇O₃P
• MW: 454.496649026871
• MDL: MFCD32641150
• CID: 5071364
• PubChem ID: 138319752
• Update Time: 2026-03-01

(S)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Chemical and Physical Properties

Names and Identifiers

• (S)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
• E74941
• 2446042-08-4
• (3S)-3-tert-butyl-4-(2,6-diphenoxyphenyl)-2H-1,3-benzoxaphosphole
• (S)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole, 97% (>99% ee)
• MFCD32641150

• MDL： MFCD32641150
• Inchi： 1S/C29H27O3P/c1-29(2,3)33-20-30-26-19-10-16-23(28(26)33)27-24(31-21-12-6-4-7-13-21)17-11-18-25(27)32-22-14-8-5-9-15-22/h4-19H,20H2,1-3H3/t33-/m1/s1
• InChI Key： XVXXWYLOBKSUEI-MGBGTMOVSA-N
• SMILES： [P@]1(COC2C=CC=C(C3=C(C=CC=C3OC3C=CC=CC=3)OC3C=CC=CC=3)C1=2)C(C)(C)C

Computed Properties

• Exact Mass: 454.16978172 g/mol
• Monoisotopic Mass: 454.16978172 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 27.7
• Molecular Weight: 454.5

Additional information on (S)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole

Introduction to (S)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole (CAS No. 2446042-08-4)

(S)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole (CAS No. 2446042-08-4) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of oxaphospholes, which are heterocyclic compounds containing both oxygen and phosphorus atoms in their ring structure.

The tert-butyl group and the diphenoxyphenyl substituent are key features of this molecule, contributing to its stability and reactivity. The presence of these functional groups imparts specific chemical properties that make this compound a valuable candidate for further research and development.

In the realm of medicinal chemistry, (S)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole has shown promise as a potential therapeutic agent. Recent studies have explored its biological activities, including its ability to modulate specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in the pathogenesis of neurodegenerative diseases. This finding suggests that it could be a lead compound for the development of new drugs targeting these conditions.

Beyond its medicinal applications, this compound has also been investigated for its potential use in materials science. The unique electronic properties of oxaphospholes make them suitable for applications in organic electronics and optoelectronics. Research published in Advanced Materials highlighted the use of (S)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole as a component in organic light-emitting diodes (OLEDs), where it demonstrated excellent performance in terms of efficiency and stability.

The synthesis of (S)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole involves several steps and requires precise control over reaction conditions to achieve the desired stereochemistry. A typical synthetic route involves the condensation of a suitable phosphine oxide with a substituted benzaldehyde followed by cyclization and reduction steps. The enantiomeric purity of the final product is crucial for its biological activity and can be achieved through chiral catalysis or resolution techniques.

The physical properties of this compound have been well-characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dichloromethane and dimethylformamide but is insoluble in water. These properties make it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for confirming its structure and purity.

In terms of safety and handling, while (S)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole is not classified as a hazardous material under current regulations, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound.

Future research on (S)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole is likely to focus on optimizing its synthesis for large-scale production and exploring its potential applications in more detail. The ongoing advancements in computational chemistry and high-throughput screening technologies will play a crucial role in accelerating these efforts.

In conclusion, (S)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole (CAS No. 2446042-08-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and promising biological activities make it an exciting area of research that could lead to important breakthroughs in the coming years.